Cas no 1436235-74-3 ((1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 1436235-74-3
• MF: C₁₀H₇ClN₂O₂S
• MW: 254.692779779434
• CID: 5452396
• PubChem ID: 71988221
• Update Time: 2025-05-20

(1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1436235-74-3
• 1,3-THIAZOL-2-YLMETHYL 2-CHLOROPYRIDINE-3-CARBOXYLATE
• Z1291210229
• EN300-26591211
• (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate
• AKOS016948015
• 2-Thiazolylmethyl 2-chloro-3-pyridinecarboxylate

• Inchi： 1S/C10H7ClN2O2S/c11-9-7(2-1-3-13-9)10(14)15-6-8-12-4-5-16-8/h1-5H,6H2
• InChI Key： ALZLZHXQGSGMGI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC1=NC=CS1)=O

Computed Properties

• Exact Mass: 253.9916763g/mol
• Monoisotopic Mass: 253.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.3±35.0 °C(Predicted)
• pka: 1.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate

The Compound CAS No. 1436235-74-3: (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate

(1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate, identified by the CAS registry number 1436235-74-3, is a synthetic organic compound with a unique structure that combines a thiazole ring and a chloropyridine carboxylate moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals, pharmaceuticals, and materials science. Its structure, which features a thiazole group attached to a methyl ester of 2-chloropyridine-3-carboxylic acid, contributes to its versatile reactivity and functional properties.

The synthesis of (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate typically involves multi-step organic reactions, often employing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the thiazole-methyl linkage with greater precision and scalability.

One of the most promising applications of this compound lies in its use as an agrochemical. Studies have shown that (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate exhibits potent pesticidal activity against a variety of agricultural pests. Its ability to interfere with insect neurotransmitter systems makes it a potential candidate for developing safer and more effective pesticides. Recent research has focused on optimizing its bioavailability and reducing its environmental footprint, which are critical factors for its commercialization in agricultural settings.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its structural features allow for interactions with various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For example, recent studies have demonstrated that derivatives of (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate can inhibit key enzymes associated with Alzheimer's disease, suggesting their potential as therapeutic agents.

Beyond its biological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic cells, where it can enhance the efficiency of energy conversion processes.

The environmental impact of (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate is another area of active research. While it exhibits high efficacy in its intended applications, understanding its degradation pathways and ecological effects is crucial for ensuring sustainable use. Recent studies have focused on biodegradation mechanisms under different environmental conditions, providing insights into how this compound can be safely integrated into various industrial processes.

In conclusion, (1,3-thiazol-2-yl)methyl 2-chloropyridine-3-carboxylate, with its unique chemical structure and diverse functional properties, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound while addressing challenges related to its synthesis, application efficiency, and environmental compatibility.